N1-(2-fluorophenyl)-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-fluorophenyl)-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C18H24FN3O3/c19-15-3-1-2-4-16(15)21-18(24)17(23)20-11-13-5-8-22(9-6-13)14-7-10-25-12-14/h1-4,13-14H,5-12H2,(H,20,23)(H,21,24)
• InChI Key: WQGUUECONGVATI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=CC=CC=C2F)C3CCOC3
• Molecular Formula: C18H24FN3O3
• Molecular Weight: 349.4 g/mol
• CAS No.: 2034290-71-4

Description

N1-(2-fluorophenyl)-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H24FN3O3 and its molecular weight is 349.406. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Role in Compulsive Food Consumption

A study explored the role of Orexin-1 Receptor (OX1R) mechanisms on compulsive food consumption, indicating that neural systems motivating drug abuse may also underlie compulsive food seeking and intake. The research evaluated the effects of selective OX1R antagonists on binge eating (BE) behavior in female rats, suggesting a potential application in treating eating disorders with a compulsive component (Piccoli et al., 2012).

PET Radiotracer for Studying CB1 Cannabinoid Receptors

Another study demonstrated the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, a potential radiotracer for studying CB1 cannabinoid receptors in the brain via positron emission tomography (PET), showcasing its application in neuroimaging and receptor binding studies (Katoch-Rouse & Horti, 2003).

Antidepressant Potential

Research into novel derivatives of 2-pyridinemethylamine as selective, potent, and orally active agonists at 5-HT1A receptors highlighted the incorporation of a fluorine atom to enhance 5-HT1A agonist activity. This indicates its application in developing antidepressant drugs with improved bioavailability and efficacy (Vacher et al., 1999).

Sigma Ligands with Subnanomolar Affinity

A series of compounds synthesized, including 4-phenylpiperidines and tetrahydropyridines with fluorophenyl substituents, showed high affinity for sigma 1 and sigma 2 binding sites. These compounds have potential applications in developing drugs targeting sigma receptors, which are implicated in various neurological disorders (Perregaard et al., 1995).

Discovery of Small Molecule Motilin Receptor Agonist

The discovery of GSK962040, a novel small molecule motilin receptor agonist, showcased its application in gastrointestinal disorders. This compound demonstrated potentiation of neuronal-mediated contractions of isolated gastric antrum tissue, indicating its potential in treating conditions like gastroparesis (Westaway et al., 2009).